N1-(2,6-dimethylphenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• InChI: InChI=1S/C23H23N5O3S/c1-14-5-4-6-15(2)19(14)25-22(30)21(29)24-12-11-17-13-32-23-26-20(27-28(17)23)16-7-9-18(31-3)10-8-16/h4-10,13H,11-12H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key: OPCMZLUVBUXBSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)OC
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

N1-(2,6-dimethylphenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

• Research on cyclocondensation reactions involving thiazole and triazole derivatives, similar to the core structure of the compound , highlights innovative synthetic routes that could be applicable to the synthesis or modification of N1-(2,6-dimethylphenyl)-N2-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide. These methodologies might be leveraged to explore its potential applications further or to create novel derivatives with enhanced properties (Liu, Shih, & Hu, 1987).

Antimicrobial and Antifungal Activities

• Studies on compounds featuring thiazole and triazole rings have shown that these structures can exhibit significant antimicrobial and antifungal activities. This suggests that this compound could potentially be investigated for similar biological activities, offering insights into new therapeutic agents (El‐Kazak & Ibrahim, 2013).

Neuroprotective Potential

• The synthesis and evaluation of novel derivatives with neuroprotective properties in the context of oxidative stress-induced cellular damage demonstrate the potential therapeutic applications of molecules incorporating similar structural features. Such studies imply that this compound might also be assessed for neuroprotective efficacy, contributing to the development of treatments for neurodegenerative diseases (Kumari et al., 2018).

Photoreactivity Studies

• Investigations into the photoreactions of thiazolyl benzimidazole compounds in the presence of singlet oxygen offer insights into the chemical behavior of similar structures under light exposure. This knowledge can be applied to the design of photostable drugs or materials, suggesting that similar studies could be valuable for understanding and optimizing the properties of this compound (Mahran, Sidky, & Wamhoff, 1983).